Cas no 925607-98-3 (3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propan-1-ol)

• Product Name: 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propan-1-ol
• CAS No: 925607-98-3
• MF: C₈H₁₃BrN₂O
• MW: 233.105621099472
• MDL: MFCD06804890
• CID: 1076718
• PubChem ID: 16640643
• Update Time: 2025-07-30

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)-propan-1-ol
• AKOS B023968
• 3-(4-bromo-3,5-dimethyl-1H-pyrazol-1-yl)propan-1-ol
• C8H13BrN2O
• AKOS000312159
• LS-01294
• CS-0240819
• 3-(4-BROMO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)-1-PROPANOL
• DTXSID80586332
• SCHEMBL1850785
• EN300-230188
• MFCD06804890
• 3-(4-bromo-3,5-dimethylpyrazol-1-yl)propan-1-ol
• 3-(4-Bromo-3,5-dimethyl-pyrazol-1-yl)propan-1-ol
• 925607-98-3
• ALBB-003674
• BBL040250
• DB-117860
• STK350068
• 3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propan-1-ol

• MDL： MFCD06804890
• Inchi： 1S/C8H13BrN2O/c1-6-8(9)7(2)11(10-6)4-3-5-12/h12H,3-5H2,1-2H3
• InChI Key： RJDALWIAGKTUGG-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C)CCCO

Computed Properties

• Exact Mass: 232.02113g/mol
• Monoisotopic Mass: 232.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propan-1-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides